6,6-Difluoro-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxylic acid

• IUPAC Name: 6,6-difluoro-5,7-dihydropyrazolo[5,1-b][1,3]oxazine-2-carboxylic acid
• InChI: InChI=1S/C7H6F2N2O3/c8-7(9)2-11-5(14-3-7)1-4(10-11)6(12)13/h1H,2-3H2,(H,12,13)
• InChI Key: HMKMSBYLLRNDKO-UHFFFAOYSA-N
• Canonical SMILES: C1C(COC2=CC(=NN21)C(=O)O)(F)F
• Molecular Formula: C7H6F2N2O3
• Molecular Weight: 204.13 g/mol

Description

“6,6-Difluoro-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxylic acid” is a chemical compound with the molecular formula C7H6F2N2O3. It is a derivative of pyrazolo[5,1-b][1,3]oxazine, a class of compounds that contain a pyrazole ring fused with an oxazine ring.

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C7H6F2N2O3. It contains a pyrazolo[5,1-b][1,3]oxazine core, which is a bicyclic system with a pyrazole ring fused with an oxazine ring. The compound also contains two fluorine atoms and a carboxylic acid group.

Scientific Research Applications

Efficient Synthesis

• Innovative Synthesis Methods: Studies have developed efficient synthesis methods for derivatives of 6,7-dihydro-1H,4H-pyrazolo[3,4-d][1,3]oxazine, which are closely related to the target compound. These methods involve novel procedures and yield products in good to excellent yields, showcasing potential for large-scale production (Abonía et al., 2010); (Lindsay-Scott & Rivlin-Derrick, 2019).

Chemical and Pharmacological Properties

• Versatile Synthetic Building Blocks: Certain intermediates in the synthesis of these compounds have been identified as versatile synthetic building blocks, indicating broad utility in creating a range of chemically and pharmacologically significant compounds (Zheng, Zhao, & Liu, 2012).
• Potential in Drug Development: These compounds, including derivatives of pyrazolo[5,1-b][1,3]oxazine, show promise in the development of new medications for various diseases, such as CNS, metabolic, autoimmune, and inflammatory diseases, due to their inhibitory effects on specific isozymes (Abdel-Magid, 2017).

Molecular Structure and Analysis

• Crystal Structure Analysis: Detailed analysis of the crystal structures of related compounds provides insights into their molecular configuration, which is crucial for understanding their chemical behavior and potential applications (Castillo et al., 2009).

Novel Heterocyclic Systems

• Development of New Heterocyclic Systems: The research includes the synthesis of new heterocyclic systems, showcasing the diversity and potential of these compounds in various applications (Kharaneko, 2016).

Safety and Hazards

Specific safety and hazard information for this compound is not available in the sources I have access to. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and contamination.